![molecular formula C8H12OS2 B3066409 1,4-Dithiaspiro[4.5]decan-7-one CAS No. 80563-98-0](/img/structure/B3066409.png)
1,4-Dithiaspiro[4.5]decan-7-one
Overview
Description
1,4-Dithiaspiro[4.5]decan-7-one (DTD) is a heterocyclic compound that is used in various scientific research applications due to its unique properties. It is a derivative of thiophene, a five-membered ring containing one sulfur atom and four carbon atoms. DTD has a wide range of applications in scientific research, including synthesis, mechanism of action, biochemical and physiological effects, and laboratory experiments.
Scientific Research Applications
Synthesis and Optimization
- Synthesis : 1,4-Dioxaspiro[4.5]decan-8-one, a structurally similar compound, is widely used in the synthesis of organic chemicals like pharmaceutical intermediates and insecticides. Its synthesis involves selective deketalization in an acidic solution, highlighting the potential for similar processes in 1,4-Dithiaspiro[4.5]decan-7-one (Zhang Feng-bao, 2006).
Enhanced Reactivity in Chemical Reactions
- Reactivity in Castagnoli-Cushman Reaction : 1,4-Dithiaspiro[4.5]decan-7-one derivatives show enhanced reactivity in the Castagnoli-Cushman reaction with imines, indicating their potential as versatile intermediates in organic synthesis (A. Rashevskii et al., 2020).
Antiviral and Antimicrobial Applications
- Antiviral Properties : Derivatives of 1-thia-4-azaspiro[4.5]decan-3-one, a similar compound, have shown inhibitory effects against human coronaviruses, suggesting potential antiviral applications for 1,4-Dithiaspiro[4.5]decan-7-one derivatives (Çağla Begüm Apaydın et al., 2019).
- Antimicrobial Activities : Spiro thiazolinone heterocyclic compounds, closely related to 1,4-Dithiaspiro[4.5]decan-7-one, have been synthesized and shown to possess antimicrobial properties, indicating a similar potential for 1,4-Dithiaspiro[4.5]decan-7-one derivatives (P. N. Patel & Y. Patel, 2015).
Anticancer and Antidiabetic Applications
- Anticancer and Antidiabetic Potentials : Spirothiazolidines analogs, which are structurally related to 1,4-Dithiaspiro[4.5]decan-7-one, have been developed with significant anticancer and antidiabetic activities, suggesting a similar potential for 1,4-Dithiaspiro[4.5]decan-7-one (E. M. Flefel et al., 2019).
Safety and Hazards
The safety data sheet for 1,4-Dioxaspiro[4.5]decan-7-one indicates that it may cause skin irritation, serious eye irritation, and respiratory irritation. It is recommended to avoid breathing its dust, fume, gas, mist, vapors, or spray. Use of personal protective equipment and handling in a well-ventilated area is advised .
properties
IUPAC Name |
1,4-dithiaspiro[4.5]decan-7-one | |
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H12OS2/c9-7-2-1-3-8(6-7)10-4-5-11-8/h1-6H2 | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
PZWSJTSUAAICTN-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CC(=O)CC2(C1)SCCS2 | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H12OS2 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID90511953 | |
Record name | 1,4-Dithiaspiro[4.5]decan-7-one | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID90511953 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
188.3 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
1,4-Dithiaspiro[4.5]decan-7-one | |
CAS RN |
80563-98-0 | |
Record name | 1,4-Dithiaspiro[4.5]decan-7-one | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID90511953 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.